Cas no 4499-86-9 (Tetrapropylammonium hydroxide)

• Product Name: Tetrapropylammonium hydroxide
• CAS No: 4499-86-9
• MF: C₁₂H₂₉NO
• MW: 203.364763975143
• MDL: MFCD00009360
• CID: 45117
• PubChem ID: 87577323
• Update Time: 2025-10-29

Tetrapropylammonium hydroxide Chemical and Physical Properties

Names and Identifiers

• Tetrapropylammonium hydroxide
• 1-Propanaminium,N,N,N-tripropyl-,hydroxide
• n,n,n-tripropyl-1-propanaminiuhydroxide
• n,n,n-tripropyl-1-propanaminiumhydroxide
• tetrapropyl-ammoniuhydroxide
• Tetrapropylammonium bydroxide
• TETRAPROPYLAMMONIUM HYDROXIDE, 1.0M SOLU TION IN WATER
• TETRAPROPYLAMMONIUM HYDROXIDE CONC., FOR IPC, PGE W. 6 VIALS
• TETRAPROPYLAMMONIUM HYDROXIDE, 1 M AQUEOUS SOLUTION
• tetra-n-propylammonium hydroxide, 1m aq. soln.
• Tetrapropylammoniumhydroxide1.0MinWater
• 1.0 M in H2O
• Tetrapropylammonium hydroxide solution
• Tetrapropylazanium hydroxide
• tetrapropylazaniuM oxidanide
• tpah
• TPAOH solution
• 1-Propanaminium,N,N,N-tripropyl-, hydroxide (9CI)
• Ammonium, tetrapropyl-, hydroxide (8CI)
• Tetrapropylammonium hydroxide (6CI,7CI)
• Fluka 88110
• TPAOH
• Tetra-n-propylammonium hydroxide
• Tetrapropylammonium oxide
• CS-0201218
• HY-Y0407A
• CS-0015126
• Tetrapropylammonium Hydroxide (10% in Water) [Reagent for Ion-Pair Chromatography]
• SCHEMBL49582
• AMMONIUM, TETRAPROPYL-, HYDROXIDE
• 1-Propanaminium, N,N,N-tripropyl-, hydroxide
• Tetrapropylammonium hydroxide,40% w/w in water
• Tetrapropylammonium hydroxide 1.0M in Water
• T1565
• T1020
• Tetrapropyl ammonium hydroxide
• AI3-24161
• A826700
• Tetrapropylammonium hydroxide, 40% w/w in water
• C12H29NO
• MFCD00009360
• T686LUY7NK
• Tetrapropylammoniumhydroxide
• LPSKDVINWQNWFE-UHFFFAOYSA-M
• UNII-T686LUY7NK
• W-106169
• EC 224-800-6
• AKOS015907892
• F16346
• 4499-86-9
• T0171
• DTXSID7052107
• tetrapropylazanium;hydroxide
• NS00078325
• EINECS 224-800-6
• FT-0635328
• T0964
• CS-15661
• 1-Propanaminium, N,N,N-tripropyl-, hydroxide (1:1)
• N,N,N-Tripropyl-1-propanaminium hydroxide
• I1130
• Q27289727
• DB-050401
• 1Propanaminium, N,N,Ntripropyl, hydroxide
• Ammonium, tetrapropyl, hydroxide
• DTXCID9030674
• Tetranpropylammonium hydroxide
• N,N,NTripropyl1propanaminium hydroxide

• MDL： MFCD00009360
• Inchi： 1S/C12H28N.H2O/c1-5-9-13(10-6-2,11-7-3)12-8-4;/h5-12H2,1-4H3;1H2/q+1;/p-1
• InChI Key： LPSKDVINWQNWFE-UHFFFAOYSA-M
• SMILES： [OH-].[N+](CCC)(CCC)(CCC)CCC
• BRN： 4207983

Computed Properties

• Exact Mass: 203.22500
• Monoisotopic Mass: 203.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 80.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 1A^2

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.012 g/mL at 25 °C
• Boiling Point: 100-102 °C
• Flash Point: 102°C
• Refractive Index: n20/D 1.3716
• Solubility: Miscible with strong electrolytes.
• PSA: 23.06000
• LogP: 3.26640
• Sensitiveness: Air Sensitive
• Color/Form: 1.0 M in H2O
• Solubility: Uncertain

Tetrapropylammonium hydroxide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3267 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45
• FLUKA BRAND F CODES：4.4-10-34
• RTECS：BS8400000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Risk Phrases：R34
• Packing Group：II
• Safety Term：8
• Packing Group：II
• Hazard Level：8
• Storage Condition：Sealed storage.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds

Additional information on Tetrapropylammonium hydroxide

Properties and Applications of Tetrapropylammonium Hydroxide (CAS No. 4499-86-9)

Tetrapropylammonium hydroxide, with the chemical formula C₁₂H₂₇NO₄, is a quaternary ammonium salt that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique properties and versatile applications. This compound, identified by its CAS number 4499-86-9, is widely recognized for its role as a phase-transfer catalyst, surfactant, and stabilizer in various industrial and laboratory processes. Its molecular structure, characterized by a central nitrogen atom coordinated to four propyl groups, contributes to its amphiphilic nature, making it highly effective in facilitating reactions that occur at interfaces.

The industrial significance of Tetrapropylammonium hydroxide lies in its ability to enhance the efficiency of organic synthesis by enabling reactions that would otherwise be hindered by the immiscibility of reactants. In recent years, researchers have explored its potential in green chemistry initiatives, leveraging its biodegradability and low toxicity profile. This aligns with the growing global emphasis on sustainable chemical practices, where compounds that minimize environmental impact are prioritized.

One of the most compelling applications of Tetrapropylammonium hydroxide is in the pharmaceutical industry. It serves as an effective stabilizer in drug formulations, particularly for APIs (Active Pharmaceutical Ingredients) that are sensitive to moisture or require precise pH control. The compound’s ability to form stable complexes with other molecules has been utilized to improve the shelf-life and bioavailability of certain medications. Furthermore, its role as a phase-transfer catalyst has been instrumental in the synthesis of complex molecular architectures, including those relevant to modern drug discovery.

Recent advancements in nanotechnology have also highlighted the utility of Tetrapropylammonium hydroxide. Researchers have demonstrated its effectiveness in the synthesis and stabilization of nanoparticles, particularly those used in targeted drug delivery systems. The compound’s cationic nature allows it to interact with negatively charged surfaces, facilitating the assembly of nanostructures with precise control over size and morphology. This has opened new avenues for developing next-generation therapeutics that offer enhanced specificity and efficacy.

The agrochemical sector has similarly benefited from the use of Tetrapropylammonium hydroxide. Its surfactant properties make it an excellent component in pesticide formulations, improving their dispersion and penetration into plant tissues. This leads to more effective pest control while reducing the amount of active ingredient required, thereby minimizing environmental residues. Such applications underscore the compound’s versatility across multiple industries.

In terms of chemical synthesis, Tetrapropylammonium hydroxide is valued for its role in catalyzing reactions such as alkylation and acylation under mild conditions. Its stability under a wide range of temperatures and pH levels makes it a preferred choice for large-scale industrial processes. Additionally, its compatibility with various organic solvents enhances its utility in synthetic protocols that require solvent flexibility.

The environmental impact of using Tetrapropylammonium hydroxide has been a subject of extensive research. Studies have shown that it undergoes biodegradation through microbial action, breaking down into less harmful byproducts. This biodegradability is crucial for ensuring that its use does not contribute significantly to long-term environmental pollution. Moreover, its low toxicity profile has made it a safer alternative to some traditional surfactants and catalysts that pose health risks.

Future research directions for Tetrapropylammonium hydroxide include exploring its potential in renewable energy technologies. Its ability to stabilize colloidal systems has implications for battery electrolytes and fuel cell components, where precise control over particle dispersion is essential for optimal performance. As renewable energy solutions gain prominence, compounds like Tetrapropylammonium hydroxide could play a pivotal role in advancing sustainable energy technologies.

The development of novel materials science applications is another frontier where Tetrapropylammonium hydroxide shows promise. Its interactions with polymers and other macromolecules have been investigated for creating advanced coatings and adhesives with improved durability and functionality. These materials could find applications in automotive manufacturing, construction, and electronics industries, where performance under extreme conditions is critical.

In conclusion,Tetrapropylammonium hydroxide (CAS No. 4499-86-9) is a multifaceted compound with broad applicability across industries ranging from pharmaceuticals to agriculture and renewable energy. Its unique chemical properties make it an indispensable tool for researchers seeking efficient synthetic routes and sustainable solutions. As scientific understanding continues to evolve,Tetrapropylammonium hydroxide will undoubtedly remain at the forefront of innovation-driven applications.